3-{1-[3-nitro-4-(1-pyrrolidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-[(4-phenyl-1-piperazinyl)carbonyl]acrylonitrile

• Molecular Formula: C30H32N6O3
• Molecular Weight: 524.6 g/mol
• IUPAC Name: (E)-3-[2,5-dimethyl-1-(3-nitro-4-pyrrolidin-1-ylphenyl)pyrrol-3-yl]-2-(4-phenylpiperazine-1-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C30H32N6O3/c1-22-18-24(19-25(21-31)30(37)34-16-14-32(15-17-34)26-8-4-3-5-9-26)23(2)35(22)27-10-11-28(29(20-27)36(38)39)33-12-6-7-13-33/h3-5,8-11,18-20H,6-7,12-17H2,1-2H3/b25-19+
• InChI Key: LPWJZULIIFTIFH-NCELDCMTSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)N4CCN(CC4)C5=CC=CC=C5
• SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)N4CCN(CC4)C5=CC=CC=C5

Description

3-{1-[3-nitro-4-(1-pyrrolidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-[(4-phenyl-1-piperazinyl)carbonyl]acrylonitrile is a useful research compound. Its molecular formula is C30H32N6O3 and its molecular weight is 524.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.